Cas no 2167800-89-5 ((3,3-Dimethyloxan-2-yl)methanamine)
(3,3-Dimethyloxan-2-yl)methanamine Chemical and Physical Properties
Names and Identifiers
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- EN300-6477367
- 2167800-89-5
- (3,3-dimethyloxan-2-yl)methanamine
- (3,3-Dimethyloxan-2-yl)methanamine
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- Inchi: 1S/C8H17NO/c1-8(2)4-3-5-10-7(8)6-9/h7H,3-6,9H2,1-2H3
- InChI Key: PEQOMYIKULRRQY-UHFFFAOYSA-N
- SMILES: O1CCCC(C)(C)C1CN
Computed Properties
- Exact Mass: 143.131014166g/mol
- Monoisotopic Mass: 143.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 112
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 35.2Ų
(3,3-Dimethyloxan-2-yl)methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6477367-0.05g |
(3,3-dimethyloxan-2-yl)methanamine |
2167800-89-5 | 95.0% | 0.05g |
$816.0 | 2025-03-15 | |
| Enamine | EN300-6477367-0.1g |
(3,3-dimethyloxan-2-yl)methanamine |
2167800-89-5 | 95.0% | 0.1g |
$855.0 | 2025-03-15 | |
| Enamine | EN300-6477367-0.25g |
(3,3-dimethyloxan-2-yl)methanamine |
2167800-89-5 | 95.0% | 0.25g |
$893.0 | 2025-03-15 | |
| Enamine | EN300-6477367-0.5g |
(3,3-dimethyloxan-2-yl)methanamine |
2167800-89-5 | 95.0% | 0.5g |
$933.0 | 2025-03-15 | |
| Enamine | EN300-6477367-1.0g |
(3,3-dimethyloxan-2-yl)methanamine |
2167800-89-5 | 95.0% | 1.0g |
$971.0 | 2025-03-15 | |
| Enamine | EN300-6477367-2.5g |
(3,3-dimethyloxan-2-yl)methanamine |
2167800-89-5 | 95.0% | 2.5g |
$1903.0 | 2025-03-15 | |
| Enamine | EN300-6477367-5.0g |
(3,3-dimethyloxan-2-yl)methanamine |
2167800-89-5 | 95.0% | 5.0g |
$2816.0 | 2025-03-15 | |
| Enamine | EN300-6477367-10.0g |
(3,3-dimethyloxan-2-yl)methanamine |
2167800-89-5 | 95.0% | 10.0g |
$4176.0 | 2025-03-15 |
(3,3-Dimethyloxan-2-yl)methanamine Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on (3,3-Dimethyloxan-2-yl)methanamine
(3,3-Dimethyloxan-2-yl)methanamine: A Comprehensive Overview
The compound with CAS No. 2167800-89-5, commonly referred to as (3,3-Dimethyloxan-2-yl)methanamine, is a fascinating molecule with a diverse range of applications in various fields. This compound has garnered significant attention in recent years due to its unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and materials science. In this article, we will delve into the structural characteristics, synthesis methods, applications, and the latest research findings related to this compound.
Structural Insights and Physical Properties
(3,3-Dimethyloxan-2-yl)methanamine is an organic compound with a molecular formula of C8H17N. Its structure consists of a methanamine group attached to a dimethyl oxane ring. The oxane ring is a six-membered cyclic ether, which provides the molecule with unique steric and electronic properties. The dimethyl substitution on the oxane ring adds further complexity to its structure, influencing its solubility, stability, and reactivity.
Recent studies have highlighted the importance of the molecule's stereochemistry in determining its physical properties. Researchers have found that the spatial arrangement of the substituents on the oxane ring significantly affects the compound's melting point, boiling point, and solubility in various solvents. These properties make it an ideal candidate for use in drug delivery systems and as a building block in organic synthesis.
Synthesis and Production Methods
The synthesis of (3,3-Dimethyloxan-2-yl)methanamine involves a multi-step process that typically starts with the preparation of the oxane ring. One common method involves the cyclization of diethyl acetal intermediates under specific conditions to form the cyclic ether structure. The methanamine group is then introduced through nucleophilic substitution or other suitable reactions.
Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes. For instance, researchers have developed catalysts that significantly reduce reaction times while improving yields. These innovations are particularly important given the increasing demand for sustainable chemical manufacturing practices.
Applications in Pharmaceuticals and Beyond
(3,3-Dimethyloxan-2-yl)methanamine has found extensive use in the pharmaceutical industry as an intermediate in drug synthesis. Its ability to act as a versatile building block allows chemists to design molecules with specific biological activities. For example, derivatives of this compound have been explored for their potential as anti-inflammatory agents and antiviral drugs.
In addition to pharmaceutical applications, this compound has also shown promise in agrochemicals. Recent studies have demonstrated its effectiveness as a plant growth regulator and as an ingredient in pesticides. Its ability to interact with biological systems at multiple levels makes it a valuable tool in agricultural research.
Environmental Impact and Safety Considerations
As with any chemical compound, understanding the environmental impact of (3,3-Dimethyloxan-2-yl)methanamine is crucial. Recent research has focused on assessing its biodegradability and potential toxicity to aquatic life. Studies indicate that under certain conditions, the compound can degrade relatively quickly in natural environments, reducing its ecological footprint.
Safety protocols for handling this compound are well-established. It is recommended to use appropriate personal protective equipment when working with this material to minimize exposure risks. Storage guidelines also emphasize maintaining controlled conditions to prevent degradation or contamination.
Future Directions and Research Opportunities
The future of (3,3-Dimethyloxan-2-yl)methanamine lies in exploring new applications and optimizing existing processes. Current research efforts are focused on developing novel synthetic routes that enhance efficiency while reducing costs. Additionally, there is growing interest in leveraging this compound's unique properties for advanced materials science applications.
Collaborative efforts between academia and industry are expected to drive further innovation in this field. By addressing challenges related to scalability and sustainability, researchers can unlock new opportunities for this versatile compound.
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